Cas no 2172204-79-2 (5-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylpentanoic acid)
5-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylpentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylpentanoic acid
- EN300-1520312
- 2172204-79-2
- 5-[2-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-3-methylpentanoic acid
-
- Inchi: 1S/C27H34N2O5/c1-4-27(5-2,25(32)28-15-14-18(3)16-24(30)31)29-26(33)34-17-23-21-12-8-6-10-19(21)20-11-7-9-13-22(20)23/h6-13,18,23H,4-5,14-17H2,1-3H3,(H,28,32)(H,29,33)(H,30,31)
- InChI Key: NECPMRFFCHTRPX-UHFFFAOYSA-N
- SMILES: O(C(NC(C(NCCC(C)CC(=O)O)=O)(CC)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 466.24677219g/mol
- Monoisotopic Mass: 466.24677219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 34
- Rotatable Bond Count: 12
- Complexity: 685
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 105Ų
5-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylpentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1520312-0.05g |
5-[2-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-3-methylpentanoic acid |
2172204-79-2 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1520312-0.1g |
5-[2-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-3-methylpentanoic acid |
2172204-79-2 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1520312-0.25g |
5-[2-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-3-methylpentanoic acid |
2172204-79-2 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1520312-0.5g |
5-[2-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-3-methylpentanoic acid |
2172204-79-2 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1520312-1.0g |
5-[2-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-3-methylpentanoic acid |
2172204-79-2 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1520312-2.5g |
5-[2-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-3-methylpentanoic acid |
2172204-79-2 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1520312-5.0g |
5-[2-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-3-methylpentanoic acid |
2172204-79-2 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1520312-10.0g |
5-[2-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-3-methylpentanoic acid |
2172204-79-2 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1520312-50mg |
5-[2-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-3-methylpentanoic acid |
2172204-79-2 | 50mg |
$2829.0 | 2023-09-26 | ||
| Enamine | EN300-1520312-100mg |
5-[2-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-3-methylpentanoic acid |
2172204-79-2 | 100mg |
$2963.0 | 2023-09-26 |
5-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylpentanoic acid Related Literature
-
1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
Additional information on 5-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylpentanoic acid
Research Brief on 2172204-79-2 and 5-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylpentanoic Acid
In recent years, the compound with CAS number 2172204-79-2 and the specific product 5-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylpentanoic acid have garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are of particular interest due to their potential applications in drug development, peptide synthesis, and as intermediates in the production of bioactive compounds. This research brief aims to summarize the latest findings related to these compounds, highlighting their synthesis, biological activity, and potential therapeutic applications.
The compound 2172204-79-2 is a synthetic intermediate that has been utilized in the preparation of various peptide-based therapeutics. Its structural features, including the presence of a fluorenylmethoxycarbonyl (Fmoc) protecting group, make it a valuable building block in solid-phase peptide synthesis (SPPS). Recent studies have focused on optimizing the synthesis of this compound to improve yield and purity, which are critical for its application in large-scale pharmaceutical production. Advanced chromatographic techniques and spectroscopic methods have been employed to characterize the compound and ensure its consistency across batches.
5-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylpentanoic acid, a derivative of 2172204-79-2, has been investigated for its role in the synthesis of modified peptides with enhanced stability and bioactivity. Researchers have explored its incorporation into peptide chains to confer resistance to enzymatic degradation, thereby improving the pharmacokinetic properties of peptide-based drugs. Recent in vitro studies have demonstrated that peptides containing this modified amino acid exhibit increased half-life and improved target binding affinity, making them promising candidates for therapeutic development.
One of the key advancements in this area is the application of 2172204-79-2 and its derivatives in the development of novel anticancer agents. Preclinical studies have shown that peptides incorporating 5-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylpentanoic acid can selectively target cancer cells and induce apoptosis. The mechanism of action involves the inhibition of key signaling pathways that are dysregulated in cancer, such as the PI3K/Akt/mTOR pathway. These findings have spurred further research into the design of peptide-based therapeutics for oncology applications.
In addition to their therapeutic potential, these compounds have also been studied for their utility in diagnostic imaging. The Fmoc group in 2172204-79-2 can be functionalized with fluorescent tags, enabling the visualization of peptide distribution in biological systems. This property has been leveraged in the development of imaging probes for early disease detection and monitoring treatment response. Recent advancements in imaging technologies have further enhanced the sensitivity and specificity of these probes, opening new avenues for their clinical application.
Despite the promising results, challenges remain in the widespread adoption of these compounds. Issues such as scalability of synthesis, cost-effectiveness, and potential toxicity need to be addressed. Ongoing research is focused on developing greener synthetic routes and optimizing the pharmacokinetic profiles of derivatives to mitigate these concerns. Collaborative efforts between academia and industry are crucial to overcoming these hurdles and translating laboratory findings into clinically viable products.
In conclusion, the compounds 2172204-79-2 and 5-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylpentanoic acid represent important tools in the advancement of peptide-based therapeutics and diagnostics. Their unique structural and functional properties offer numerous opportunities for innovation in drug development. Continued research and development in this area hold the potential to yield breakthrough therapies for a range of diseases, from cancer to infectious diseases. This brief underscores the importance of staying abreast of the latest research to fully exploit the capabilities of these compounds.
2172204-79-2 (5-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylpentanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)